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Compound of Interest

Compound Name: Silvestrol aglycone (enantiomer)

Cat. No.: B2494706

Introduction

Silvestrol aglycone is a potent analogue of Silvestrol, a natural product isolated from the Aglaia
species. It functions as a powerful inhibitor of protein translation initiation by targeting the
eukaryotic initiation factor 4A (elF4A), an RNA helicase.[1][2][3] By preventing the unwinding of
complex 5" untranslated regions (UTRs) of specific mRNAs, Silvestrol aglycone selectively
suppresses the translation of oncogenic proteins, making it a valuable tool in cancer research.
[1][4] Its activity has been demonstrated to inhibit critical cell signaling pathways, including
AKT/mTOR and ERK1/2, and to induce apoptosis.[5][6]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible
and reliable results in both in vitro and in vivo experiments. These application notes provide
detailed protocols for the preparation, storage, and handling of Silvestrol aglycone
(enantiomer) stock solutions for research applications.

Compound Properties and Solubility

Silvestrol aglycone is a cyclopenta benzofuran core phenol.[7] Key properties are summarized
below.
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Property Value

Molecular Formula C27H260s

Molecular Weight 478.49 g/mol [7]

Appearance White to off-white solid[8]
Primary Solvent Dimethyl Sulfoxide (DMSO)[7][8]

Solubility Data

Solvent /| Formulation Concentration

DMSO > 114 mg/mL (238.25 mM)[7]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

) = 7.5 mg/mL (15.67 mM)[7][8]
Saline

10% DMSO, 90% (20% SBE-B-CD in Saline) > 7.5 mg/mL (15.67 mM)[7]

| 10% DMSO, 90% Corn Oil | = 7.5 mg/mL (15.67 mM)[7][8] |

Mechanism of Action Overview

Silvestrol aglycone exerts its anti-cancer effects primarily by inhibiting the elF4A RNA helicase.
[1][4] This helicase is a critical component of the elF4F complex, which is responsible for
unwinding the secondary structure in the 5'-UTR of mRNAs to allow for ribosome binding and
subsequent translation. By inhibiting elF4A, Silvestrol aglycone prevents the translation of a
subset of MRNAs, particularly those with complex 5-UTRs, which often encode proteins
involved in cell proliferation and survival, such as cyclins and MYC.[1][9] This targeted inhibition
leads to cell cycle arrest and apoptosis, often through the modulation of major signaling
pathways like PI3BK/AKT/mTOR and ERK1/2.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Silvestrol Aglycone (enantiomer) Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2494706#silvestrol-aglycone-
enantiomer-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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